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Compound of Interest

Compound Name: AQX-435

Cat. No.: B605556

Essential Safety and Handling Guide for AQX-
435

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
AQX-435, a potent activator of SH2 domain-containing inositol-5'-phosphatase 1 (SHIP1).
Adherence to these protocols is essential to ensure a safe laboratory environment and
maintain the integrity of your research.

Immediate Safety and Handling Protocols

Proper handling of AQX-435 is crucial to minimize exposure risk. The following procedures are
based on the available Safety Data Sheet (SDS) and should be implemented for all work
involving this compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory procedures should be conducted to
determine the appropriate level of PPE. The following table summarizes the recommended
PPE for handling AQX-435.
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Task/Scenario

Minimum PPE Required

Additional PPE for
Increased Risk (e.g.,
aerosol generation)

Routine Handling (e.g.,

preparing solutions)

Lab coat, single pair of
chemical-resistant gloves (e.g.,
nitrile), safety glasses with side

shields.

Handling Powders or

Lyophilized Forms

Lab coat, double-gloving with
chemical-resistant gloves,

safety goggles.

Respiratory protection (e.g.,
N95 respirator or a properly

fitted air-purifying respirator).

Procedures with High
Splash/Aerosol Potential (e.g.,
centrifuging, vortexing,

sonicating)

Lab coat or gown, double-
gloving, face shield worn over

safety goggles.

Work within a certified
chemical fume hood or other

ventilated enclosure.

Spill Cleanup

Gown, double-gloving, safety

goggles or face shield.

Respiratory protection if the

spill involves powder.

Engineering Controls

o Ventilation: Always handle AQX-435 in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.

o Eye Wash and Safety Shower: Ensure that an operational eye wash station and safety

shower are readily accessible in the immediate work area.

First Aid Measures

In the event of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Procedure

Take off contaminated clothing immediately.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Rinse thoroughly with pure water for at least 15
Eye Contact )
minutes. Consult a doctor.[1]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Operational and Disposal Plans

A clear plan for the use and disposal of AQX-435 will ensure both experimental success and
safety compliance.

Storage and Handling

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place at -20°C.
[1][2] Keep away from incompatible materials and foodstuff containers.

e Handling: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols. Use
non-sparking tools and prevent fire caused by electrostatic discharge.

Spill Response

o Evacuate: Evacuate personnel to a safe area. Keep people away from and upwind of the
spill.

o Ventilate: Ensure adequate ventilation.
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» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.

o Clean-up: Remove all sources of ignition. Use spark-proof tools and explosion-proof

equipment. Collect the spilled material using appropriate methods (e.g., wet wipe for

powders to avoid dust) and place it in a suitable, closed container for disposal.

o Decontaminate: Clean the spill area thoroughly.

Disposal

Discharge into the environment must be avoided. All waste materials contaminated with AQX-

435 should be collected in suitable, closed containers for disposal. Dispose of the waste in

accordance with all applicable federal, state, and local regulations. Adhered or collected

material should be promptly disposed of.

Experimental Protocols and Data

AQX-435 has been evaluated in various preclinical models to assess its activity as a SHIP1

activator for the potential treatment of B-cell neoplasms.

In Vitro Experimental Data

The following table summarizes key in vitro experimental parameters for AQX-435.

Cell Line

Concentration

Incubation Time

Result

Chronic Lymphocytic

Reduced CLL cell

] 5-30 uM 24 hours viability in a dose-
Leukemia (CLL) cells
dependent manner.
) Reduces anti-IgM-
Diffuse Large B-cell )
- B induced AKT
Lymphoma (DLBCL) Not specified Not specified )
phosphorylation and
cells ) ]
induces apoptosis.
TMD8 cells ~2 uM (IC50) Not specified Induced apoptosis.
© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b605556?utm_src=pdf-body
https://www.benchchem.com/product/b605556?utm_src=pdf-body
https://www.benchchem.com/product/b605556?utm_src=pdf-body
https://www.benchchem.com/product/b605556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

In Vivo Experimental Data

The following table outlines key in vivo experimental parameters for AQX-435.

Animal Model Dosage Administration Result
) Intraperitoneal Significantly reduced
NSG mice (TMD8 L
10 mg/kg injection; 5 days on, 2  the volume of TMDS8
tumors)
days off. tumors.
Intraperitoneal Inhibited tumor

DLBCL PDX models 50 mg/kg L
injection. growth.

Visualizing Experimental Workflows and Signaling
Pathways

To further clarify the operational and biological context of working with AQX-435, the following
diagrams illustrate a typical experimental workflow and the compound's mechanism of action.
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Caption: Experimental workflow for handling AQX-435.
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Caption: AQX-435 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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